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Cat. No.: B1613006

Get Quote

Abstract

The molecular formula C10H9N3O represents a critical chemical space in medicinal chemistry,
most notably occupied by phenacyl triazoles (e.g., 2-(1H-1,2,4-triazol-1-yl)-1-phenylethanone).
These derivatives serve as essential pharmacophores for antifungal agents (azole class) and
versatile intermediates in "Click" chemistry (1,2,3-triazoles). This guide provides a rigorous
analysis of the molecular weight (187.20 g/mol ), synthetic pathways, and orthogonal analytical
validation protocols required for drug development workflows.

Part 1: Physicochemical Profile[1]

Precise molecular weight determination is the cornerstone of quantitative analysis and
stoichiometric calculations. For CL0HIN3O, the distinction between Average Molecular Weight
(for weighing) and Monoisotopic Mass (for Mass Spectrometry) is vital.

Quantitative Data Summary
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Parameter Value Unit Notes
Molecular Formula C10H9N30O
Average Molecular Used for molarity
) 187.20 g/mol )
Weight calculations.[1][2]
] ) Used for HRMS
Monoisotopic Mass 187.0746 Da
([M+H]* = 188.0818).
Based on 12C, 1H, 1*N,
Exact Mass 187.0746 g/mol
160.
Heavy Atom Count 14
Topological Polar Varies by isomer
poiod ~50-60 A2 Y
Surface Area (1,2,3vs 1,2,4).
) Lipophilic, membrane
LogP (Predicted) 08-1.2

permeable.

Structural Isomerism

The formula C10H9N3O primarily refers to two biologically distinct scaffolds:
e 1,2,4-Triazole Derivative:2-(1H-1,2,4-triazol-1-yl)-1-phenylethanone.[3]
o Relevance: Precursor to antifungal drugs (e.g., Fluconazole analogs).
o Structure: Phenacyl group attached to N1 of the 1,2,4-triazole ring.
e 1,2,3-Triazole Derivative:2-(1H-1,2,3-triazol-1-yl)-1-phenylethanone.

o Relevance: Product of CUAAC "Click" chemistry between phenacyl azide and acetylene
(or reversed functionality).
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Note: Amrinone (Inamrinone) also shares the formula CI10H9N30O but is a bipyridine derivative.

It is excluded from this guide as it is not a triazole.

Part 2: Synthetic Methodologies

As a Senior Scientist, | recommend selecting the synthetic route based on the desired nitrogen
positioning. The N-Alkylation route is preferred for 1,2,4-triazoles, while Cycloaddition is

mandatory for 1,2,3-triazoles.

Workflow Visualization (Synthesis)

2-Bromoacetophenone
(Phenacyl Bromide) Acetone/Reflux

1,2,4-Triazole \: Transition State -KBr / -HBr C10H9N30 Product
or 1,2,3-Triazole SN2 Attack Phenacyl Triazole

Fig 1: Nucleophilic Substitution Pathway for CIOHON3O Synthesis

Base Catalyst
(K2C0O3/ TEA)

Click to download full resolution via product page

Protocol: N-Alkylation (1,2,4-Triazole Target)

Objective: Synthesize 2-(1H-1,2,4-triazol-1-yl)-1-phenylethanone.
Reagents:
e 2-Bromoacetophenone (1.0 eq)

e 1,2,4-Triazole (1.2 eq)[3]
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e Potassium Carbonate (

) (2.0 eq)

e Solvent: Acetone or Acetonitrile (Dry)

Step-by-Step Methodology:

Activation: Dissolve 1,2,4-triazole in dry acetone. Add anhydrous

. Stir at Room Temperature (RT) for 30 minutes. Why: This deprotonates the triazole,
increasing nucleophilicity.

e Addition: Cool the mixture to 0°C. Add 2-Bromoacetophenone dropwise. Why: The reaction
is exothermic; cooling prevents formation of O-alkylated byproducts.

o Reflux: Allow to warm to RT, then reflux at 60°C for 4-6 hours. Monitor via TLC (Mobile
phase: Hexane/EtOAc 1:1).

o Workup: Filter off the inorganic salts (

, Excess
). Evaporate the solvent under reduced pressure.

 Purification: Recrystallize from Ethanol/Water.

 Yield Check: Expected yield 75-85%.

Part 3: Analytical Validation (QC)

Trustworthiness in data comes from orthogonal validation. You must confirm structure using
both Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Mass Spectrometry Fragmentation Logic

For C10HIN3O0, the fragmentation pattern is distinct. The cleavage usually occurs at the bond
between the carbonyl carbon and the methylene group, or the methylene-triazole bond.
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Molecular lon
[M+H]+ = 188.08

Loss of Triazole-CH?2
(83 Da)

Benzoyl Cation Triazole-Methyl
[Ph-COJ+ = 105.03 [C3H4N3]+ = 82.04

Loss of CO
(28 Da)

Alternative Cleavage

Phenyl Cation

[Ph]+ = 77.04

Fig 2: ESI-MS Fragmentation Pathway for Phenacyl Triazoles

Click to download full resolution via product page

NMR Interpretation Guide (*H NMR, 400 MHz, CDCI:s)

To validate the C1OH9N3O structure, look for these diagnostic signals:
¢ Triazole Protons (2H):

o 1,2,4-Triazole:[4][3][5][6][71[8][9][10] Two distinct singlets around & 7.9 ppm and & 8.2 ppm
(C3-H and C5-H).

o 1,2,3-Triazole:[6][11][12][13] One singlet around & 7.5-8.0 ppm (C4-H or C5-H depending
on substitution).

e Methylene Linker (2H):

o Asharp singlet at 6 5.6 — 5.8 ppm. Note: If this signal is split, it indicates chirality or
restricted rotation, which is rare in this specific unhindered ketone.

e Aromatic Ring (5H):
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o Multiplets in the 7.4 — 8.0 ppm range (Benzoyl pattern).

Part 4: Biological Relevance & Applications[5]

The Pharmacophore

The C10H9N3O0 scaffold adheres to Lipinski’'s Rule of 5, making it an ideal fragment for drug
discovery:

MW < 500: (187.20)

H-Bond Donors < 5: (0)

H-Bond Acceptors < 10: (4)

LogP < 5: (~1.0)

Mechanism of Action (Antifungal Context)

The triazole nitrogen (N4 in 1,2,4-triazoles) binds to the heme iron of the fungal enzyme
Lanosterol 14a-demethylase (CYP51). This inhibition blocks the conversion of lanosterol to
ergosterol, disrupting the fungal cell membrane.

Critical Application Note: In drug development, the ketone group in CL0H9N3O is often
reduced to an alcohol (forming C10H11N30) to create a chiral center, which significantly
enhances binding affinity to the target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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